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Compound of Interest

Compound Name: 3-Methoxy-1-propanol

Cat. No.: B072126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxy-1-propanol (CAS No. 1589-49-7), also known as propylene glycol methyl ether, is

a versatile solvent with a wide range of applications in various industries, including

pharmaceuticals, coatings, and cleaning agents.[1][2] Its unique combination of a hydroxyl

group and an ether linkage imparts a desirable balance of hydrophilic and lipophilic

characteristics. This guide provides an in-depth overview of the core physical properties of 3-
Methoxy-1-propanol, complete with detailed experimental protocols for their determination. All

quantitative data is summarized in structured tables for ease of reference and comparison.

Core Physical Properties
The physical characteristics of 3-Methoxy-1-propanol are crucial for its application in various

formulations and processes. A comprehensive summary of these properties is presented below.
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Property Value Source(s)

Molecular Formula C4H10O2 [3][4][5]

Molecular Weight 90.12 g/mol [1][3][6]

Appearance
Colorless to light yellow, clear

liquid
[3][7]

Odor Mild, sweet odor [1]

CAS Number 1589-49-7 [1][7]

Thermal and Flammability Properties
Property Value Source(s)

Boiling Point 150-153 °C [3][8][9]

Melting Point -84.2 °C (estimate) to -96.7 °C [5][9][10]

Flash Point 38 °C (closed cup) [3][5][7]

Optical and Other Physical Properties
Property Value Source(s)

Density 0.940 - 0.9455 g/cm³ at 20 °C [5][11]

Refractive Index n20/D 1.413 [5][9]

Vapor Pressure 0.952 - 1.0 mmHg at 25 °C [4][5][10]

Viscosity Not available [3]

Solubility Profile
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Solvent Solubility Source(s)

Water Completely miscible [3][7][10]

Methanol Soluble [3][7]

Acetone Soluble [3][7]

Organic Solvents Miscible with a wide range [12]

Experimental Protocols for Property Determination
The accurate determination of physical properties is paramount for the safe and effective use of

chemical substances. The following sections detail the standardized methodologies for

measuring the key physical properties of 3-Methoxy-1-propanol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like 3-Methoxy-1-propanol, a micro-boiling point method can be

employed, which is suitable for small sample volumes.[12][13]

Methodology:

A small amount of the liquid (approximately 0.5 mL) is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The test tube is gently heated in a controlled manner, for instance, using a Thiele tube or a

metal heating block.[13][14]

As the temperature rises, a steady stream of bubbles will emerge from the open end of the

capillary tube.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.[14]
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Measurement of Density
Density, the mass per unit volume of a substance, can be determined using several methods.

The pycnometry method is a simple and accurate technique for liquids.[4]

Methodology:

A pycnometer, a flask of a known volume, is thoroughly cleaned, dried, and weighed.

The pycnometer is then filled with 3-Methoxy-1-propanol, ensuring no air bubbles are

present.

The filled pycnometer is brought to a constant temperature (e.g., 20 °C) in a water bath.

Any excess liquid is removed, and the exterior of the pycnometer is carefully dried.

The filled pycnometer is weighed.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. For 3-Methoxy-1-propanol, a closed-cup method such as the Pensky-Martens

or Tag Closed-Cup test is appropriate.[1][2][15]

Methodology (ASTM D56 - Tag Closed-Cup):[2][15]

A specified volume of the sample is placed in the test cup of the Tag Closed-Cup apparatus.

[15]

The lid is closed, and the sample is heated at a slow, constant rate.[15]

An ignition source (a small flame) is periodically passed over an opening in the lid.[2]

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite with a brief flash.[2]
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Measurement of Refractive Index
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when entering the liquid. An Abbe refractometer is a common instrument for this measurement.

Methodology:

A few drops of 3-Methoxy-1-propanol are placed on the prism of the Abbe refractometer.

The prisms are closed and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus at the intersection of the crosshairs.

The refractive index is read directly from the instrument's scale.

The temperature is controlled, typically at 20 °C, as the refractive index is temperature-

dependent.

Viscosity Measurement
While specific viscosity data for 3-Methoxy-1-propanol was not readily available, a common

method for determining the viscosity of a liquid is through the use of a capillary viscometer.

Methodology (Ostwald Viscometer):

A known volume of 3-Methoxy-1-propanol is introduced into the viscometer.

The liquid is drawn up into the upper bulb by suction.

The time taken for the liquid to flow between two marked points on the capillary is measured

using a stopwatch.

The kinematic viscosity is calculated using the flow time and the viscometer constant. The

dynamic viscosity can then be determined by multiplying the kinematic viscosity by the

density of the liquid.

Solubility Assessment
The solubility of 3-Methoxy-1-propanol in various solvents is determined by simple miscibility

tests.
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Methodology:

A small, measured amount of 3-Methoxy-1-propanol is added to a test tube.

A measured volume of the solvent (e.g., water, methanol, acetone) is added to the test tube.

[16]

The mixture is agitated vigorously.

The solubility is observed and recorded. A substance is considered miscible if it forms a

single, homogeneous phase with the solvent in all proportions.[3][7]

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

key physical properties of 3-Methoxy-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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